![molecular formula C11H21NO4 B2803817 Tert-butyl (2r,4r)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate CAS No. 1146951-37-2](/img/structure/B2803817.png)
Tert-butyl (2r,4r)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl (2r,4r)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate is a chemical compound that has gained significant attention in the field of scientific research. It is an important intermediate in the synthesis of various biologically active compounds.
Scientific Research Applications
Crystal Structure and Configuration
- Crystal Structure Analysis : This compound demonstrates typical characteristics of a trisubstituted pyrrolidin-2-one, with distinct intramolecular hydrogen bonds observed in its structure (Weber et al., 1995).
Synthesis Methods
- Asymmetric Synthesis : A practical method for asymmetric synthesis of N-tert-butyl disubstituted pyrrolidines was developed, demonstrating high efficiency and yield (Chung et al., 2005).
- Synthesis of Azasugars : A key intermediate for the synthesis of pyrrolidine azasugars was efficiently synthesized, highlighting the compound's role in complex organic syntheses (Huang Pei-qiang, 2011).
Applications in Medicinal Chemistry
- Anti-Inflammatory Activities : Certain derivatives of the compound were synthesized and evaluated as anti-inflammatory agents, showing potential in medical applications (Ikuta et al., 1987).
Structural and Molecular Analysis
- Crystal and Molecular Structure : Detailed analysis of the crystal and molecular structure of related compounds provided insights into their chemical properties and potential applications (Naveen et al., 2007).
- Conformation and Bonding : Studies on the conformation and hydrogen bonding patterns in similar compounds contribute to understanding the molecular behavior of tert-butyl pyrrolidine derivatives (Baillargeon et al., 2014).
Chemical Reactivity and Properties
- Reactivity with Singlet Oxygen : Research on the reaction of tert-butyl esters of pyrrole carboxylic acids with singlet oxygen demonstrates their reactivity and potential for generating novel compounds (Wasserman et al., 2004).
Other Applications
- Functionalized Pyrrolidinone Synthesis : An efficient method for synthesizing highly functionalized 2-pyrrolidinones, including tert-butyl cyclopropyl derivatives, highlights the versatility of this compound in synthesizing novel inhibitors (Sasaki et al., 2020).
Mechanism of Action
Target of Action
The primary targets of Tert-butyl (2r,4r)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate are currently unknown. This compound is a relatively new chemical entity and research into its specific molecular targets is ongoing .
Result of Action
The molecular and cellular effects of Tert-butyl (2r,4r)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate’s action are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its targets . .
properties
IUPAC Name |
tert-butyl (2R,4R)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO4/c1-11(2,3)16-10(14)12-6-9(13)5-8(12)7-15-4/h8-9,13H,5-7H2,1-4H3/t8-,9-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGGZZBDJYMUXDT-RKDXNWHRSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(CC1COC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@@H](C[C@@H]1COC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl (2r,4r)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate |
Synthesis routes and methods I
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